Cas no 887206-69-1 (N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide)

• Product Name: N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide
• CAS No: 887206-69-1
• MF: C₂₂H₃₁N₃O₂S
• MW: 401.565444231033
• CID: 5860177
• PubChem ID: 16806578
• Update Time: 2025-10-16

N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-1-methyl-2-(2-thienyl)ethyl]-2-methyl-
• F0655-0720
• 887206-69-1
• N-(1-(4-(2-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)isobutyramide
• N-[1-[4-(2-methoxyphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]-2-methylpropanamide
• AKOS024593314
• N-{1-[4-(2-methoxyphenyl)piperazin-1-yl]-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide
• N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide

• Inchi： 1S/C22H31N3O2S/c1-16(2)22(26)23-17(3)21(20-10-7-15-28-20)25-13-11-24(12-14-25)18-8-5-6-9-19(18)27-4/h5-10,15-17,21H,11-14H2,1-4H3,(H,23,26)
• InChI Key： AGRGHJOZAUWQAS-UHFFFAOYSA-N
• SMILES： C(NC(C)C(N1CCN(C2=CC=CC=C2OC)CC1)C1SC=CC=1)(=O)C(C)C

Computed Properties

• Exact Mass: 401.21369841g/mol
• Monoisotopic Mass: 401.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 591.4±50.0 °C(Predicted)
• pka: 15.46±0.46(Predicted)

Additional information on N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide

Research Brief on N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide (CAS: 887206-69-1)

In recent years, the compound N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide (CAS: 887206-69-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The presence of a piperazine ring, a thiophene moiety, and an isobutyramide group in its structure suggests a multifaceted pharmacological profile, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary findings indicate that it exhibits high affinity for serotonin and dopamine receptors, which are critical targets in the treatment of psychiatric and neurological conditions such as schizophrenia, depression, and Parkinson's disease. In vitro assays have demonstrated its ability to modulate receptor signaling pathways, leading to potential antipsychotic and antidepressant effects. These findings are supported by computational docking studies, which highlight the compound's favorable binding interactions with key receptor sites.

In addition to its receptor-binding properties, the pharmacokinetic profile of N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide has been a focal point of recent research. Studies have shown that the compound exhibits good blood-brain barrier permeability, a crucial factor for CNS-targeted therapeutics. Furthermore, metabolic stability assays indicate that it undergoes minimal degradation in hepatic microsomes, suggesting a favorable half-life in vivo. These attributes position it as a viable candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance its specificity for desired receptor subtypes while reducing interactions with unrelated targets. Synthetic chemistry approaches, including the introduction of substituents at strategic positions, are being explored to achieve this goal. Early-stage animal studies have provided encouraging data, with the compound demonstrating efficacy in behavioral models of CNS disorders without significant adverse effects.

Looking ahead, the potential applications of N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-methylpropanamide extend beyond CNS disorders. Emerging evidence suggests its utility in pain management and neurodegenerative diseases, opening new avenues for interdisciplinary research. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic potential of this compound. As the field advances, continued investment in both basic and translational research will be critical to bringing this molecule closer to clinical application.